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This guide provides a detailed comparison of experimental data for the Tin-112 (112Sn) nucleus
with predictions from prominent theoretical nuclear models. The objective is to offer a clear,
data-driven assessment of these models' performance in describing the structure of this semi-
magic nucleus. Tin isotopes, with their magic proton number (Z=50), provide a unique
laboratory for testing theories of nuclear structure.[1]

Data Presentation

The following tables summarize the key experimental and theoretical values for the low-lying
states of 112Sn.

Table 1: Excitation Energies of Low-Lying States in *'2Sn
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S Experimental Energy Random-Phase
ate
(MeV) Approximation (RQRPA)
(MeV)
2%1 1.257 1.35
4+, 2.151

Further theoretical data for a broader range of states from other models is required for a more

comprehensive comparison.

Table 2: Reduced Transition Probabilities B(E2; 0*1 —
2*1) in 1*2Sn
The B(E2) value, a measure of the collective quadrupole character of the excitation, is a

sensitive probe of nuclear wave functions.

Method B(E2; 0*1 — 2*1) (e?b?) Reference

Experimental

Coulomb Excitation 0.242(8) [2]
Coulomb Excitation 0.232(8)

Adopted Value 0.226(7)

Theoretical

RQRPA 0.211 [2]

Large-Scale Shell Model
(LSSM)

Note: The experimental values from different measurements show good agreement within their
uncertainties. The RQRPA calculation slightly underestimates the experimental value.

Table 3: Nuclear Charge Radius of **2Sn
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The nuclear charge radius provides fundamental information about the size and spatial
distribution of protons within the nucleus.

Method Charge Radius (fm) Reference

Experimental

Collinear Laser Spectroscopy 4.5948(22) [3]

Theoretical

Density Functional Theory
(DFT) with Fayans (Fy(IVP)) ~4.60 [4]

functional

Valence Space In-Medium
Similarity Renormalization ~4.58 [4]
Group (VS-IMSRG)

Relativistic Mean Field (RMF)

4.597 (NL1), 4.605 (NL3) [5]
Theory

Note: The theoretical calculations from DFT, VS-IMSRG, and RMF models show excellent
agreement with the experimental charge radius of 112Sn.

Experimental Protocols

A brief overview of the key experimental techniques used to obtain the data presented above is
provided here.

Coulomb Excitation

Coulomb excitation is a powerful technique to probe the collective properties of atomic nuclei.
In these experiments, a beam of ions is accelerated to an energy below the Coulomb barrier of
a target nucleus. The electromagnetic interaction between the projectile and the target excites
the target nucleus to higher energy states. By detecting the de-excitation gamma rays and the
scattered particles, one can determine the excitation energies and the reduced transition
probabilities (B(E2) values).
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For the experiments on 112Sn, a common setup involves:

e Projectile and Target: A beam of >8Ni ions with an energy of 175 MeV is used to bombard an
enriched 112Sn target (approximately 0.53 mg/cm? thick).[6]

» Particle Detection: An annular Parallel Plate Avalanche Counter (PPAC) is placed at forward
angles to detect the scattered projectiles and recoiling target nuclei.[6] The position
information from the PPAC is crucial for Doppler correction of the gamma-ray energies.

o Gamma-Ray Detection: An array of high-purity germanium (HPGe) clover detectors is used
to detect the gamma rays emitted from the de-excitation of the excited states in 112Sn.[6][7]
These detectors offer excellent energy resolution for precise energy measurements.

Collinear Laser Spectroscopy

Collinear laser spectroscopy is a high-precision method for measuring the hyperfine structure
of atomic transitions, from which nuclear properties such as spins, magnetic dipole moments,
electric quadrupole moments, and changes in the mean-square charge radii can be extracted.

The general workflow for this technique is as follows:

e lon Beam Production: The radioactive tin isotopes are produced, for example, via fission
reactions in a UC: target induced by a high-energy proton beam. The produced ions are then
extracted and mass-separated.

e Laser Interaction: A laser beam is merged collinearly with the ion beam. By scanning the
laser frequency, the hyperfine transitions of the ions are excited.

o Detection: The excited ions are detected, often through fluorescence or ionization
techniques. The resulting spectrum reveals the hyperfine splitting, from which the change in
the mean-square charge radius between different isotopes can be determined.

Theoretical Models

The following theoretical frameworks are commonly used to describe the nuclear structure of
tin isotopes.
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Interacting Boson Model (IBM)

The Interacting Boson Model (IBM) is an algebraic model that describes the collective
properties of nuclei in terms of interacting s (with angular momentum L=0) and d (L=2) bosons.
[8][9] These bosons are interpreted as correlated pairs of nucleons (protons or neutrons). The
model is particularly successful in describing the vibrational and rotational modes of non-
spherical nuclei.[8] The Hamiltonian in the IBM is constructed from the generators of the U(6)
group, and its symmetries can be used to classify different types of collective behavior.

Density Functional Theory (DFT)

Nuclear Density Functional Theory (DFT) is a microscopic approach that aims to describe the
properties of a nucleus based on a universal energy density functional.[10][11] The
fundamental idea is that the total energy of the nucleus is a functional of the nucleon densities
and currents.[10] By minimizing this energy functional, one can obtain the ground-state
properties of the nucleus, such as its binding energy, density distribution, and deformation.
Different parameterizations of the energy density functional, such as the Skyrme or Fayans
functionals, are used in calculations.[4][12]

Relativistic Quasiparticle Random-Phase Approximation
(RQRPA)

The Relativistic Quasiparticle Random-Phase Approximation (RQRPA) is a theoretical
framework used to describe excited states in nuclei, particularly collective excitations. It is
based on a relativistic mean-field description of the nuclear ground state. The RQRPA
equations are then solved to obtain the energies and transition probabilities of the excited
states. This approach has been applied to calculate the energies of the first excited 2+ states
and the corresponding B(E2) values for the tin isotopes.[2]

Visualization

The following diagram illustrates the logical workflow for validating theoretical nuclear models
using experimental data from 112Sn.
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Experimental Data Acquisition
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Caption: Workflow for validating nuclear models with 112Sn data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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